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Compound of Interest

Compound Name: 3-Methoxybenzothioamide

Cat. No.: B134086 Get Quote

Executive Summary: Direct chemical and physical data for 3-Methoxybenzothioamide is not

readily available in public chemical databases. This guide provides a comprehensive overview

of the closely related and readily accessible precursor, 3-Methoxybenzamide. It further details

established experimental protocols for the synthesis of thioamides from their amide analogs,

enabling the generation of 3-Methoxybenzothioamide. The properties of Thiobenzamide are

also presented to provide a basis for the expected characteristics of the target compound. This

document is intended for researchers, scientists, and professionals in drug development,

offering a practical approach to the synthesis and understanding of 3-
Methoxybenzothioamide.

Introduction: The Challenge of Sourcing 3-
Methoxybenzothioamide
An extensive search of chemical literature and databases reveals a lack of readily available

information on 3-Methoxybenzothioamide. This suggests that the compound is not

commercially available and has not been extensively characterized. However, its structure,

featuring a methoxy-substituted benzene ring and a thioamide functional group, is of interest in

medicinal chemistry and materials science due to the unique properties conferred by the

thioamide moiety.
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Thioamides are sulfur isosteres of amides where the carbonyl oxygen is replaced by a sulfur

atom.[1] This substitution significantly alters the molecule's electronic and steric properties,

leading to changes in hydrogen bonding capacity, metabolic stability, and biological activity.[1]

For instance, several thioamide-containing compounds have been developed as drugs, such

as the anti-tuberculosis agent ethionamide.[1]

This guide provides a practical path forward for researchers interested in 3-
Methoxybenzothioamide by focusing on the synthesis from its oxygen analog, 3-

Methoxybenzamide.

Properties of the Precursor: 3-Methoxybenzamide
3-Methoxybenzamide is a commercially available and well-characterized compound that serves

as the ideal starting material for the synthesis of 3-Methoxybenzothioamide.

Chemical Structure and Properties
The chemical structure and key properties of 3-Methoxybenzamide are summarized in the table

below.
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Property Value Reference

Chemical Name 3-Methoxybenzamide --INVALID-LINK--

Synonyms m-Anisamide --INVALID-LINK--

CAS Number 5813-86-5 --INVALID-LINK--

Molecular Formula C₈H₉NO₂ --INVALID-LINK--

Molecular Weight 151.16 g/mol --INVALID-LINK--

Melting Point 132.5-135.5 °C --INVALID-LINK--

Appearance Off-white solid --INVALID-LINK--

Solubility
Soluble in water.[2] Soluble in

DMSO (55 mg/mL).[3]

SMILES COc1cccc(c1)C(N)=O --INVALID-LINK--

InChI Key
VKPLPDIMEREJJF-

UHFFFAOYSA-N
--INVALID-LINK--

Synthesis of 3-Methoxybenzamide
A common method for the synthesis of 3-Methoxybenzamide involves the reaction of 3-

methoxybenzoyl chloride with an amine. A specific protocol for a related compound, 3-Methoxy-

N-phenylbenzamide, illustrates the general procedure.[4] The synthesis of the parent 3-

Methoxybenzamide would follow a similar pathway, likely using ammonia as the amine source.

A process for preparing 3-methoxypropiophenone also describes the synthesis of 3-

methoxybenzoyl chloride and 3-methoxybenzamide as intermediates.[5][6]

Synthesis of 3-Methoxybenzothioamide from 3-
Methoxybenzamide
The conversion of amides to thioamides is a well-established transformation in organic

synthesis, most commonly achieved through a process called thionation.

General Principles of Thionation
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Thionation involves the reaction of an amide with a sulfur-transfer reagent. The most widely

used and effective reagents for this purpose are Lawesson's Reagent and Phosphorus

Pentasulfide (P₄S₁₀).[1] Lawesson's Reagent is often preferred as it can lead to higher yields

and requires milder reaction conditions.[1]

Experimental Protocol: Thionation using Lawesson's
Reagent
This protocol is a general method for the conversion of an amide to a thioamide and can be

adapted for the synthesis of 3-Methoxybenzothioamide from 3-Methoxybenzamide.

Materials:

3-Methoxybenzamide

Lawesson's Reagent (2,4-bis(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulfide)

Anhydrous solvent (e.g., Tetrahydrofuran (THF) or Toluene)

Standard laboratory glassware and workup reagents

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 3-Methoxybenzamide in an anhydrous solvent such as THF or toluene.

Addition of Lawesson's Reagent: Add Lawesson's Reagent to the solution. The stoichiometry

may need to be optimized, but a common starting point is to use 0.5 equivalents of

Lawesson's Reagent for each equivalent of the amide.

Reaction Conditions: Heat the reaction mixture to reflux and monitor the progress of the

reaction using a suitable analytical technique, such as Thin-Layer Chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. The

purification procedure will depend on the properties of the resulting thioamide but typically

involves quenching the reaction, extracting the product into an organic solvent, washing with
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brine, drying over an anhydrous salt (e.g., sodium sulfate), and removing the solvent under

reduced pressure.

Purification: The crude product can be further purified by column chromatography or

recrystallization to yield pure 3-Methoxybenzothioamide.

A visual representation of this experimental workflow is provided below.

Reaction Workup & Purification

Dissolve 3-Methoxybenzamide
in Anhydrous Solvent Add Lawesson's Reagent Heat to Reflux Monitor by TLC Cool to Room TemperatureReaction Complete Extraction & Washing Dry & Concentrate Purification

(Chromatography/Recrystallization) Pure 3-Methoxybenzothioamide

Click to download full resolution via product page

General workflow for the synthesis of 3-Methoxybenzothioamide.

Alternative Thionating Reagents
While Lawesson's Reagent is highly effective, other reagents can also be used for the

conversion of amides to thioamides. These include Phosphorus Pentasulfide (P₄S₁₀) and, for

certain substrates, novel thiating agents like N-isopropyldithiocarbamate isopropyl ammonium

salt have been developed.[7][8]

Inferred Properties of 3-Methoxybenzothioamide
and Comparison with Thiobenzamide
In the absence of experimental data for 3-Methoxybenzothioamide, its properties can be

inferred by comparing the properties of 3-Methoxybenzamide with those of the well-

characterized Thiobenzamide.
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Property Thiobenzamide
Inferred for 3-
Methoxybenzothioamide

CAS Number 2227-79-4 Not Assigned

Molecular Formula C₇H₇NS C₈H₉NOS

Molecular Weight 137.20 g/mol 167.23 g/mol

Melting Point 113-117 °C.[9]

Expected to be a crystalline

solid with a distinct melting

point.

Appearance
White to light yellow crystalline

solid.[10]

Likely a crystalline solid,

possibly with a yellowish hue.

Solubility

Slightly soluble in water;

soluble in ethanol and

acetone.[10]

Expected to have low water

solubility and good solubility in

organic solvents.

SMILES NC(=S)c1ccccc1 COc1cccc(c1)C(N)=S

InChI Key
QIOZLISABUUKJY-

UHFFFAOYSA-N
Not Assigned

The presence of the methoxy group in 3-Methoxybenzothioamide is expected to influence its

polarity and intermolecular interactions compared to Thiobenzamide, which may affect its

melting point and solubility.

Potential Signaling Pathways and Biological
Activities
While no specific biological data exists for 3-Methoxybenzothioamide, its structural analog, 3-

Methoxybenzamide, is known to be a competitive inhibitor of poly(ADP-ribose) synthetase

(PARP).[2][3] It has also been shown to inhibit cell division in Bacillus subtilis.[2] The thioamide

functional group can significantly alter the biological activity of a molecule. Therefore, 3-
Methoxybenzothioamide could potentially exhibit its own unique biological profile, possibly

interacting with different cellular targets or pathways. Further research would be required to

elucidate any such activities.
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The general logical relationship for investigating the biological activity of the synthesized 3-
Methoxybenzothioamide is outlined below.

Synthesis of
3-Methoxybenzothioamide

Purification and
Characterization

Biological Screening
(e.g., cell-based assays)

Hit Identification

Mechanism of Action Studies

Lead Optimization

Click to download full resolution via product page

Logical workflow for the biological evaluation of 3-Methoxybenzothioamide.

Conclusion
Although 3-Methoxybenzothioamide is not a readily available compound, this guide provides

a clear and scientifically sound pathway for its synthesis and characterization. By leveraging

the known chemistry of its precursor, 3-Methoxybenzamide, and established thionation

protocols, researchers can access this novel compound for further investigation. The provided

data on the related compounds, 3-Methoxybenzamide and Thiobenzamide, offer a solid
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foundation for predicting its chemical properties and designing future experiments. This in-

depth guide serves as a valuable resource for scientists and professionals in drug development

and chemical research, enabling the exploration of the potential applications of 3-
Methoxybenzothioamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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